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Compound of Interest

Compound Name: 2-Amino-4-tert-butylphenol

Cat. No.: B071990

An In-depth Technical Guide on the Physicochemical Properties of 2-Amino-4-tert-
butylphenol

This guide provides a comprehensive overview of the melting and boiling points of 2-Amino-4-
tert-butylphenol, targeted towards researchers, scientists, and professionals in drug
development. It includes a summary of reported values, detailed experimental protocols for
their determination, and a workflow diagram for clarity.

Physicochemical Data of 2-Amino-4-tert-butylphenol

2-Amino-4-tert-butylphenol is a white to gray-white crystalline powder.[1][2] It is soluble in
ethanol, ether, and chloroform, but sparingly soluble in benzene and nearly insoluble in cold
water.[1][2] The key physical properties are summarized below.
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Property Value Source
Melting Point 160-163 °C [1]
164-166 °C [1][2]

158.0-167.0 °C [3]

158.0-164.0 °C

Boiling Point 293.09 °C (estimate) [1]
274.9 °C at 760 mmHg [2]

Molecular Formula C10H1sNO [1]
Molar Mass 165.23 g/mol [1]

Experimental Protocols

The following are detailed methodologies for the determination of the melting and boiling points
of a chemical compound like 2-Amino-4-tert-butylphenol.

Melting Point Determination (Capillary Method)

Objective: To determine the temperature at which the crystalline solid 2-Amino-4-tert-
butylphenol transitions to a liquid state.

Apparatus:

e Melting point apparatus (e.g., Thomas-Hoover Uni-Melt or similar)

Capillary tubes (sealed at one end)

Sample of 2-Amino-4-tert-butylphenol, finely powdered

Mortar and pestle

Spatula

Procedure:
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e Sample Preparation: A small amount of dry 2-Amino-4-tert-butylphenol is placed on a
clean, dry watch glass and crushed into a fine powder using a spatula or mortar and pestle.

o Capillary Tube Packing: The open end of a capillary tube is tapped gently into the powdered
sample. The tube is then inverted and tapped on a hard surface to pack the sample into the
sealed end. This process is repeated until a sample column of 2-3 mm is achieved.

o Apparatus Setup: The packed capillary tube is placed in the heating block of the melting
point apparatus.

e Heating: The apparatus is turned on, and the heating rate is adjusted. A rapid heating rate
can be used initially to approach the expected melting point.

o Observation: As the temperature nears the literature value (around 150 °C), the heating rate
is slowed to 1-2 °C per minute to ensure thermal equilibrium.

e Melting Range Recording: The temperature at which the first drop of liquid appears is
recorded as the beginning of the melting range. The temperature at which the entire sample
becomes a clear liquid is recorded as the end of the melting range.[3]

o Replicate Measurements: The procedure should be repeated with fresh samples to ensure
the accuracy and reproducibility of the results.

Boiling Point Determination (Micro Boiling Point
Method)

Objective: To determine the temperature at which the vapor pressure of liquid 2-Amino-4-tert-
butylphenol equals the atmospheric pressure.

Apparatus:
e Small test tube
o Capillary tube (sealed at one end)

e Thermometer
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Heating apparatus (e.g., oil bath or heating block)

Rubber band or wire for attaching the tubes to the thermometer

Procedure:

Sample Preparation: A small amount (approximately 0.5 mL) of 2-Amino-4-tert-butylphenol
is placed into the small test tube.

Capillary Inversion: A capillary tube is placed inside the test tube with its open end down.

Assembly: The test tube is attached to a thermometer using a rubber band or wire, ensuring
the sample is level with the thermometer bulb.

Heating: The assembly is immersed in a heating bath. The temperature is gradually
increased.

Observation: As the liquid heats, air trapped in the capillary tube will bubble out. The heating
continues until a steady stream of bubbles emerges from the capillary tube.

Equilibrium: The heat source is then removed, and the liquid is allowed to cool slowly.

Boiling Point Recording: The temperature at which the bubbling stops and the liquid just
begins to enter the capillary tube is recorded as the boiling point. This is the point where the
external pressure equals the vapor pressure of the substance.

Pressure Correction: If the atmospheric pressure is not 760 mmHg, a correction may be
necessary to report the normal boiling point.

Workflow Visualization

The logical flow for determining the physicochemical properties discussed can be visualized as

follows:
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Caption: Experimental Workflow for Physicochemical Analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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